molecular formula C10H20O2Si B8330590 (Cyclobutylidene(ethoxy)methoxy)trimethylsilane CAS No. 31469-20-2

(Cyclobutylidene(ethoxy)methoxy)trimethylsilane

Cat. No.: B8330590
CAS No.: 31469-20-2
M. Wt: 200.35 g/mol
InChI Key: YVDAZQRZRHZLOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Cyclobutylidene(ethoxy)methoxy)trimethylsilane is a useful research compound. Its molecular formula is C10H20O2Si and its molecular weight is 200.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

31469-20-2

Molecular Formula

C10H20O2Si

Molecular Weight

200.35 g/mol

IUPAC Name

[cyclobutylidene(ethoxy)methoxy]-trimethylsilane

InChI

InChI=1S/C10H20O2Si/c1-5-11-10(9-7-6-8-9)12-13(2,3)4/h5-8H2,1-4H3

InChI Key

YVDAZQRZRHZLOM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=C1CCC1)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1.6 M hexane solution of n-butyllithium (2.72 mL, 4.34 mmol) was added to a solution of diisopropylamine (440 mg, 4.34 mmol) in THF (6 mL) at −78° C. over 5 minutes. The resultant solution was warmed to 0° C. for 30 min and cooled to −78° C. A solution of ethyl cyclobutanecarboxylate (464 mg, 3.62 mmol) in THF (1 mL) was added dropwise. The mixture was stirred at −78° C. for 30 min. Chlorotrimethylsilane (0.597 mL, 4.71 mmol) was added. The mixture was warmed to room temperature over 1 h, quenched with saturated NaHCO3 (5 mL), diluted with diethyl ether (200 mL), washed with water (20 mL), brine (20 mL), dried (MgSO4) and concentrated to give (cyclobutylidene(ethoxy)methoxy)trimethylsilane, which was taken to next step without further purification.
[Compound]
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464 mg
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2.72 mL
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440 mg
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6 mL
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